Cas no 1261944-54-0 (2-Hydroxy-5-(4-methylphenyl)isonicotinic acid)

• Product Name: 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid
• CAS No: 1261944-54-0
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD18316747
• CID: 2765107
• PubChem ID: 53222528
• Update Time: 2025-06-10

2-Hydroxy-5-(4-methylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261944-54-0
• MFCD18316747
• 2-HYDROXY-5-(4-METHYLPHENYL)ISONICOTINIC ACID
• 5-(4-Methylphenyl)-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid, 95%
• DTXSID70686931
• 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid

• MDL： MFCD18316747
• Inchi： 1S/C13H11NO3/c1-8-2-4-9(5-3-8)11-7-14-12(15)6-10(11)13(16)17/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： JZZUAFGLARCMQS-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C(=CN1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 229.07389321Da
• Monoisotopic Mass: 229.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid

Introduction to 2-Hydroxy-5-(4-methylphenyl)isonicotinic Acid (CAS No: 1261944-54-0)

2-Hydroxy-5-(4-methylphenyl)isonicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1261944-54-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its isonicotinic acid backbone, which is a well-known scaffold in drug design due to its structural similarity to nicotinic acid derivatives. The presence of hydroxyl and methyl substituents at specific positions on the aromatic ring introduces unique pharmacophoric features that contribute to its potential biological activity.

The structural motif of 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid makes it a promising candidate for further exploration in drug development. The isonicotinic acid core is particularly relevant in the context of antimicrobial and anti-inflammatory agents, where modifications of this scaffold have led to several clinically approved drugs. The hydroxyl group at the 2-position and the methyl-substituted phenyl ring at the 5-position provide opportunities for selective interactions with biological targets, enhancing its therapeutic potential.

In recent years, there has been a growing interest in designing molecules that can modulate enzyme activity and cellular pathways associated with metabolic disorders and inflammatory diseases. 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid has been studied for its potential role in inhibiting key enzymes such as xanthine oxidase and lipoxygenase, which are involved in the pathogenesis of oxidative stress-related conditions. Preliminary in vitro studies have suggested that this compound exhibits moderate inhibitory activity against these enzymes, making it a valuable starting point for further optimization.

The synthesis of 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid involves multi-step organic transformations, including condensation reactions, hydroxylations, and functional group modifications. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies not only ensure the availability of the compound for research purposes but also highlight the versatility of modern organic chemistry techniques in constructing complex molecular architectures.

From a pharmacological perspective, the 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid structure offers several advantages for drug design. The isonicotinic acid moiety is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Additionally, the hydroxyl group provides a site for further derivatization, allowing chemists to fine-tune the physicochemical properties of the molecule, such as solubility and bioavailability. The methyl-substituted phenyl ring enhances lipophilicity, which can improve membrane permeability and target engagement.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid and potential biological targets using molecular docking simulations. These computational studies have revealed that the compound can bind effectively to various enzymes and receptors involved in metabolic pathways. For instance, simulations have shown that it may interact with ATP-binding cassette transporters (ABC transporters), which are crucial for drug efflux mechanisms. Understanding these interactions at a molecular level provides critical insights into optimizing the compound's pharmacokinetic profile.

The potential therapeutic applications of 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid extend beyond antimicrobial and anti-inflammatory uses. Emerging research suggests that this compound may also exhibit antioxidant properties, making it relevant in the treatment of neurodegenerative diseases where oxidative stress plays a significant role. Furthermore, its structural similarity to nicotinamide derivatives has prompted investigations into its potential effects on nicotinamide-dependent metabolic pathways, such as those involving NAD+ biosynthesis.

In clinical settings, 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid could serve as a lead compound for developing novel therapeutic agents with improved efficacy and reduced side effects compared to existing drugs. Its unique structural features offer a balance between potency and selectivity, which are essential criteria for successful drug development. Ongoing preclinical studies are aimed at evaluating its safety profile and pharmacological activity in animal models before transitioning to human trials.

The chemical synthesis and functionalization of 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid also contribute to broader advancements in medicinal chemistry. By exploring different synthetic routes and derivatization strategies, researchers can gain insights into how structural modifications influence biological activity. This knowledge is invaluable for designing next-generation drugs with enhanced therapeutic properties. Additionally, the development of efficient synthetic protocols ensures scalability for large-scale production if future clinical applications materialize.

As research continues to uncover new biological functions and therapeutic targets, compounds like 2-Hydroxy-5-(4-methylphenyl)isonicotinic acid will remain at the forefront of pharmaceutical innovation. Their unique structural features combined with promising preclinical data make them attractive candidates for further development. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.